Cas no 1261629-56-4 (4-(2-(Difluoromethoxy)-3-hydroxybenzoyl)pyridine)

• Product Name: 4-(2-(Difluoromethoxy)-3-hydroxybenzoyl)pyridine
• CAS No: 1261629-56-4
• MF: C₁₃H₉F₂NO₃
• MW: 265.212270498276
• CID: 4791080
• Update Time: 2025-06-29

4-(2-(Difluoromethoxy)-3-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Difluoromethoxy)-3-hydroxybenzoyl)pyridine

• Inchi： 1S/C13H9F2NO3/c14-13(15)19-12-9(2-1-3-10(12)17)11(18)8-4-6-16-7-5-8/h1-7,13,17H
• InChI Key： ALTQNNDUGXDOBA-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1C(C1C=CN=CC=1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 4-(2-(Difluoromethoxy)-3-hydroxybenzoyl)pyridine

4-(2-(Difluoromethoxy)-3-hydroxybenzoyl)pyridine (CAS No. 1261629-56-4): A Promising Compound in Chemical and Biomedical Research

The compound 4-(2-(Difluoromethoxy)-3-hydroxybenzoyl)pyridine (CAS No. 1261629-56-4) has emerged as a critical molecule in recent chemical and biomedical studies due to its unique structural features and multifunctional biological activities. This aromatic compound integrates a pyridine ring with a hydroxylated benzoyl moiety, further substituted by a difluoromethoxy group, creating a scaffold with tunable pharmacological properties. Its design leverages the strategic placement of electron-withdrawing groups (e.g., difluoromethoxy) and hydroxyl functionalities, which are known to enhance bioavailability and target specificity in drug candidates.

Recent advancements in synthetic methodology have enabled scalable production of this compound, addressing earlier challenges related to its purification and stability. For instance, studies published in the Journal of Medicinal Chemistry (2023) demonstrated a copper-catalyzed Ullmann-type coupling approach that significantly improves yield while minimizing side reactions. The introduction of the difluoromethoxy substituent also plays a pivotal role in modulating metabolic stability; fluorination reduces susceptibility to cytochrome P450 enzymes, thereby extending its half-life in vivo—a critical factor for clinical translation.

In pharmacological evaluations, this compound has shown remarkable activity against cancer cell lines, particularly in triple-negative breast cancer (TNBC) models. A 2023 study from the Nature Communications highlighted its ability to inhibit the Wnt/β-catenin signaling pathway by binding to frizzled receptors, thereby suppressing tumor growth without significant cytotoxicity to normal cells. The presence of the hydroxybenzoyl group was identified as crucial for this mechanism, as analogous compounds lacking this moiety exhibited drastically reduced efficacy.

Beyond oncology applications, this compound’s anti-inflammatory properties have attracted attention in neurodegenerative research. Preclinical data indicate that it mitigates neuroinflammation by inhibiting microglial activation through modulation of NF-κB pathways. This dual functionality—combining antiproliferative and neuroprotective effects—positions it uniquely for investigating comorbid conditions such as cancer-associated cognitive decline.

Synthetic chemists have explored substituent variations on the benzoyl ring to optimize these properties further. A notable 2024 study introduced an N-methylpyridinium derivative variant, enhancing membrane permeability while maintaining activity against multidrug-resistant pathogens like methicillin-resistant Staphylococcus aureus (MRSA). Such structural modifications underscore the compound’s adaptability as a lead molecule for rational drug design.

In analytical chemistry contexts, high-resolution mass spectrometry (e.g., Orbitrap-based systems) has enabled precise characterization of this compound’s fragmentation pathways during metabolism studies. Researchers now employ computational docking simulations alongside experimental assays to predict binding affinities for novel targets such as kinases involved in autoimmune disorders—a strategy that accelerates preclinical screening phases.

Clinical translation efforts are progressing steadily, with phase I trials underway for TNBC patients using formulations stabilized via solid dispersion technology. Early safety data indicate manageable adverse effects compared to conventional chemotherapy agents, aligning with computational predictions about reduced off-target interactions due to the compound’s rigid aromatic framework.

The integration of artificial intelligence (AI) tools has further advanced understanding of this compound’s behavior. Machine learning models trained on large-scale pharmacokinetic datasets predict that substituting the difluoromethoxy group with trifluoromethyl analogs could improve oral bioavailability—a hypothesis currently being validated experimentally.

In conclusion, CAS No. 1261629-56-4 represents a paradigm shift in designing multitarget therapeutics through strategic functional group engineering. Its success hinges on synergistic advancements across synthetic chemistry, computational modeling, and precision medicine approaches—setting a precedent for future drug discovery pipelines targeting complex diseases requiring multifaceted intervention strategies.